Cas no 522649-59-8 (Malic enzyme inhibitor ME1)

• Product Name: Malic enzyme inhibitor ME1
• CAS No: 522649-59-8
• MF: C₂₀H₂₁N₃O₃
• MW: 351.399044752121
• CID: 3249681
• PubChem ID: 2936632
• Update Time: 2025-10-10

Malic enzyme inhibitor ME1 Chemical and Physical Properties

Names and Identifiers

• 2,5-PYRROLIDINEDIONE, 3-[4-(4-HYDROXYPHENYL)-1-PIPERAZINYL]-1-PHENYL-
• Malic enzyme inhibitor ME1
• 4-[4-(2,5-dioxo-1-phenylpyrrolidin-3-yl)piperazin-4-ium-1-yl]phenolate
• ME1
• DA-55202
• 3-[4-(4-hydroxyphenyl)piperazin-1-yl]-1-phenylpyrrolidine-2,5-dione
• MS-25437
• AKOS022006177
• CS-0088697
• STK067530
• HY-124861
• Malic Enzyme inhibitor ME1?
• CCG-114806
• AKOS000588353
• G13220
• 522649-59-8
• XVA64959

• Inchi： 1S/C20H21N3O3/c24-17-8-6-15(7-9-17)21-10-12-22(13-11-21)18-14-19(25)23(20(18)26)16-4-2-1-3-5-16/h1-9,18,24H,10-14H2
• InChI Key： JJFJQFJFFVLMCX-UHFFFAOYSA-N
• SMILES： O=C1C(CC(N1C1C=CC=CC=1)=O)N1CCN(C2C=CC(=CC=2)O)CC1

Computed Properties

• Exact Mass: 351.15829154g/mol
• Monoisotopic Mass: 351.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 64.1Ų

Experimental Properties

• Color/Form: Solid powder, power
• Density: 1.3±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 638.1±55.0 °C at 760 mmHg
• Flash Point: 339.7±31.5 °C
• Solubility: biological extracorporealIn Vitro:DMSOsolubility125 mg/mL(355.72 mM;Need ultrasonic)
• Vapor Pressure: 0.0±2.0 mmHg at 25°C

Malic enzyme inhibitor ME1 Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Storage Condition：-20 ° C 3 years 4 ° C 2 years / in solvent solution: -80 ° C 6 months -20 ° C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on Malic enzyme inhibitor ME1

Introduction to Malic Enzyme Inhibitor ME1 (CAS No. 522649-59-8)

Malic Enzyme Inhibitor ME1, identified by the chemical compound code CAS No. 522649-59-8, represents a significant advancement in the field of enzymatic regulation and metabolic research. This compound has garnered considerable attention due to its unique mechanism of action and its potential applications in both academic research and industrial biotechnology. The Malic Enzyme Inhibitor ME1 is specifically designed to target and modulate the activity of malic enzyme, a crucial enzyme involved in various metabolic pathways.

The malic enzyme, a key player in the citric acid cycle and gluconeogenesis, catalyzes the oxidative decarboxylation of malate to pyruvate, generating energy in the form of NADH. By inhibiting this enzyme, ME1 disrupts these critical pathways, offering a novel approach to studying metabolic disorders and developing therapeutic agents. Recent studies have highlighted the compound's efficacy in modulating cellular energy homeostasis, making it a promising candidate for further investigation.

One of the most compelling aspects of ME1 is its ability to interact with malic enzyme with high specificity. This selectivity is achieved through precise molecular design, ensuring minimal off-target effects. The structural elucidation of ME1 has been instrumental in understanding its binding affinity and mode of action at the molecular level. Advanced computational methods, including molecular dynamics simulations and X-ray crystallography, have provided valuable insights into how ME1 interacts with its target enzyme.

In recent years, there has been a surge in research focused on developing inhibitors for malic enzyme due to their potential therapeutic applications. For instance, studies have shown that ME1 can be leveraged to develop treatments for metabolic syndromes, including obesity and type 2 diabetes. By inhibiting malic enzyme, ME1 helps regulate glucose metabolism, potentially leading to improved insulin sensitivity and reduced hyperglycemia.

The compound's potential extends beyond metabolic disorders. Research indicates that ME1 may also play a role in cancer metabolism. Cancer cells often exhibit altered metabolic profiles, relying heavily on glycolysis even under aerobic conditions (the Warburg effect). By inhibiting malic enzyme, ME1 could disrupt these abnormal metabolic pathways, thereby sensitizing cancer cells to existing therapies or creating new therapeutic opportunities.

Furthermore, the development of ME1 has implications for drug discovery and development pipelines. Its unique mechanism of action provides a fresh perspective on how enzymatic inhibitors can be designed and optimized. The compound serves as a valuable tool for researchers studying enzyme kinetics and inhibition strategies. Its use in high-throughput screening assays has accelerated the identification of novel drug candidates targeting malic enzyme.

The synthesis and characterization of ME1 have been refined through collaborative efforts between chemists and biochemists. Advanced synthetic techniques have enabled the production of high-purity ME1, ensuring reliable experimental outcomes. Analytical methods such as HPLC (High-Performance Liquid Chromatography), mass spectrometry, and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the compound's structure and purity.

One notable study published in a leading biochemical journal demonstrated the efficacy of ME1 in reducing glucose production in liver cells. The researchers employed both in vitro assays and animal models to evaluate the compound's effects on metabolic pathways. The results were strikingly consistent across different experimental conditions, reinforcing the potential of ME1 as a therapeutic agent.

The future prospects for ME1 are promising, with ongoing research aimed at enhancing its potency and selectivity. Innovations in drug delivery systems are also being explored to improve its bioavailability and therapeutic efficacy. As our understanding of metabolic pathways continues to evolve, compounds like ME1 will play an increasingly critical role in addressing complex diseases.

In conclusion, Malic Enzyme Inhibitor ME1 (CAS No. 522649-59-8) represents a significant advancement in enzymatic regulation research. Its ability to modulate malic enzyme activity opens up new avenues for treating metabolic disorders and other diseases associated with altered energy metabolism. With continued research and development, ME1 is poised to become a cornerstone compound in both academic research and pharmaceutical applications.